molecular formula C9H8N2O B8611648 2-Methoxycyclohepta[d]imidazole CAS No. 1009-24-1

2-Methoxycyclohepta[d]imidazole

Cat. No. B8611648
CAS RN: 1009-24-1
M. Wt: 160.17 g/mol
InChI Key: RSTCFFCDNAHPBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxycyclohepta[d]imidazole is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxycyclohepta[d]imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxycyclohepta[d]imidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1009-24-1

Product Name

2-Methoxycyclohepta[d]imidazole

Molecular Formula

C9H8N2O

Molecular Weight

160.17 g/mol

IUPAC Name

2-methoxycyclohepta[d]imidazole

InChI

InChI=1S/C9H8N2O/c1-12-9-10-7-5-3-2-4-6-8(7)11-9/h2-6H,1H3

InChI Key

RSTCFFCDNAHPBK-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=CC=CC=CC2=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

First, 3 g of 2-methylthiocycloheptimidazole as synthesized according to Synthetic example 1 (c) with reference to the method disclosed in Bulletin of the Chemical Society of Japan, volume 33, No. 1, pages 56 to 58 (1960) was added to 50 ml of methanol, and 1 g of sodium methoxide was further added thereto. After reflux with heating for 10 hours, the solvent was distilled away, and 50 ml of benzene was added to the residue. The insoluble matters were filtered out, and the filtrate was concentrated. The resulting crystals were purified by silica gel column chromatography using ethyl acetate as a developing solvent.
Name
2-methylthiocycloheptimidazole
Quantity
3 g
Type
reactant
Reaction Step One
[Compound]
Name
example 1 ( c )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three

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